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Standard Operating Procedure: Disposal of a-
Methylhistamine Dihydrobromide[1]
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Compound of Interest

alpha-Methylhistamine
Compound Name:

dihydrobromide
CAS No.: 28814-35-9
Cat. No.: B14058332

Get Quote

\ J

Executive Summary: Immediate Action Plan

Strict Adherence Required: a-Methylhistamine dihydrobromide is a potent, brain-penetrant
Histamine H3 receptor agonist.[1][2][3] Disposal protocols must prioritize preventing
pharmacological contamination of the environment and ensuring personnel safety against
inhalation of potent dusts.[1]
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Parameter Critical Directive

) Potent CNS Agonist (Biological Activity) +
Primary Hazard . .
Chemical Irritant.[1]

Halogenated Organic Waste (due to bromide
content).[1]

Waste Stream

| fibilt Do NOT mix with strong oxidizers or acids (Risk
ncompatibili
P Y of Bromine gas evolution).[1]

Hygroscopic and Light Sensitive.[1] Store waste
Storage ) ) )
in amber, tightly sealed containers.

Chemical Profile & Hazard Identification

o Chemical Name: (R)-(-)-a-Methylhistamine dihydrobromide[1][3][4][5]
o CAS Number: 868698-49-1 (Specific to Dihydrobromide salt)[1][4]

o Synonyms: N-alpha-Methylhistamine dihydrobromide; 1H-Imidazole-4-ethanamine,
alpha-methyl-, dihydrobromide.[1]

» Physical State: Crystalline solid (often off-white).[1]
e Solubility: Highly soluble in water (~28 mg/mL).[1]

Senior Scientist Insight:
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"While many researchers treat this merely as an ‘irritant' based on the SDS, its high affinity for

H3 receptors (

nM) means even trace amounts in dust form can be biologically active if inhaled.[1]
Treat this as a Pharmacologically Active Waste (PAW), not just general chemical
debris."

Pre-Disposal Safety Assessment

Before handling waste, verify the following engineering controls and PPE are in place.

Personal Protective Equipment (PPE)

» Respiratory: N95 or P100 particulate respirator is mandatory when handling the solid powder
to prevent inhalation of the agonist.[1]

e Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1]

e Ocular: Chemical splash goggles (safety glasses are insufficient for powders).[1][6]

Engineering Controls

e Fume Hood: All waste transfer of solids must occur inside a certified chemical fume hood.[1]

o Balance Enclosure: If weighing waste for inventory, use a static-free balance enclosure.[1]

Waste Characterization & Segregation Logic

Proper segregation is the cornerstone of laboratory safety.[1] You must classify this waste
correctly to prevent downstream accidents at the incineration plant.[1]

» Why "Halogenated"? Unlike the hydrochloride salt, the dihydrobromide form introduces
bromide ions (

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medkoo.com/products/60074
https://www.medkoo.com/products/60074
https://www.medkoo.com/products/60074
https://www.medkoo.com/products/60074
https://www.researchgate.net/file.PostFileLoader.html?id=51fac7bccf57d7e138711736&assetKey=AS%3A272129319211013%401441892093761
https://www.medkoo.com/products/60074
https://www.medkoo.com/products/60074
https://www.medkoo.com/products/60074
https://www.medkoo.com/products/60074
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14058332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

) into the waste stream.[1] When incinerated, bromide can form hydrogen bromide (HBr) or
free bromine (

), which are corrosive.[1] Waste facilities must use specific scrubbers for this; therefore, it
must be tagged as Halogenated Waste.[1]

« Why "High BTU"? As an organic amine, it has high calorific value.[1] It is suitable for fuel
blending/incineration, provided it is segregated from oxidizers.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicable to: Expired stocks, spilled powder, or residual solids in vials.[1]

Containment: Do not empty the original vial. Cap the original container tightly.

Secondary Container: Place the original vial inside a clear, sealable bag (e.g., Ziploc) to
contain any exterior dust.

Labeling: Affix a hazardous waste tag.

o Constituents: "alpha-Methylhistamine dihydrobromide (Solid)"[1]

o Hazard Checkbox: Toxic, Irritant.[1]

Disposal Stream: Deposit into the Solid Hazardous Waste drum (often black or blue barrel).

[1]

Protocol B: Liquid Waste (Aqueous/Buffer Solutions)

Applicable to: Cell culture media, stock solutions, or reaction mixtures.[1]
e pH Verification: Check the pH of the solution.[1]

o Requirement: pH must be between 5 and 9.[1] If acidic (common with dihydrobromide
salts), neutralize slowly with dilute Sodium Bicarbonate (

).[1]
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» Solvent Compatibility: Ensure no strong oxidizers (e.g., Peroxides, Nitric Acid) are present in
the waste carboy.[1]

o Risk:[1] Oxidizers + Bromide

Bromine Gas (

, red-brown toxic fumes).[1]
o Transfer: Pour into the Halogenated Solvent/Organic Waste carboy.

o Note: Even if aqueous, the presence of the halogenated organic compound often dictates
this stream in pharmaceutical settings to ensure high-temperature incineration (

) for complete destruction of the pharmacophore.[1]

e Rinsing: Triple rinse the empty vessel with water; collect rinsate into the same waste carboy.

Protocol C: Contaminated Debris
Applicable to: Weigh boats, pipette tips, gloves.[1]

e Segregation: Do not place in regular trash or biohazard bags (unless infectious agents are
also present).[1]

e Collection: Collect in a dedicated "Chemically Contaminated Debris" bucket (usually lined
with a clear thick plastic bag).[1]

o Sharps: If using needles/syringes for injection, dispose of in a RCRA-regulated sharps
container, not a standard biohazard sharps bin.

Visualizing the Decision Workflow

The following diagram illustrates the critical decision points for segregating a-Methylhistamine
dihydrobromide waste.
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Figure 1: Decision tree for the segregation of a-Methylhistamine dihydrobromide waste
streams. Note the critical checkpoint for oxidizers to prevent bromine gas evolution.

Emergency Spill Response

In the event of a powder spill outside the fume hood:
o Evacuate: Clear the immediate area of personnel to prevent inhalation.

* PPE Up: Don N95/P100 respirator, double gloves, and lab coat.[1]
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+ Cover: Gently cover the spill with wet paper towels (dampened with water) to prevent dust
generation.[1] Do not dry sweep.[1]

¢ Clean: Wipe up the damp powder.[1] Clean the surface 3 times with a soap/water solution.[1]

» Dispose: Place all cleanup materials into the Solid Hazardous Waste stream.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

medkoo.com [medkoo.com]
medchemexpress.com [medchemexpress.com]
medchemexpress.com [medchemexpress.com]

biocrick.com [biocrick.com]

[ )
I N

. R(-)-a-Methylhistamines2HBr | CAS 868698-49-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

e 6. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Standard Operating Procedure: Disposal of a-
Methylhistamine Dihydrobromide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14058332/docs#standard-operating-procedure-
disposal-of-methylhistamine-dihydrobromide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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